Cas no 2229643-03-0 (3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine)

• Product Name: 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine
• CAS No: 2229643-03-0
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6527027
• PubChem ID: 165651599
• Update Time: 2025-07-24

3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine
• 2229643-03-0
• EN300-1745022

• Inchi： 1S/C9H12N2S/c10-5-1-2-8-9(7-3-4-7)11-6-12-8/h1-2,6-7H,3-5,10H2/b2-1+
• InChI Key： VEUAYRZSHFVVSS-OWOJBTEDSA-N
• SMILES： S1C=NC(=C1/C=C/CN)C1CC1

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2229643-03-0 and Product Name: 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine

The compound with the CAS number 2229643-03-0 and the product name 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropyl group and a thiazole ring in its molecular framework imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating thiazole moieties. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine, builds upon this foundation by introducing a prop-2-en-1-amine functional group. This modification enhances the molecule's ability to interact with biological targets, thereby expanding its therapeutic potential.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical modifications. The cyclopropyl group, a three-membered carbon ring, contributes to the molecule's rigidity and stability, while the thiazole ring provides a rich scaffold for further functionalization. These features make it an attractive starting point for designing new drugs that can modulate specific biological pathways. For instance, studies have shown that thiazole derivatives can inhibit enzymes involved in cancer cell proliferation and inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The compound 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine has been subjected to various computational simulations to evaluate its interactions with potential targets. These simulations suggest that it may exhibit inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. This computational evidence has spurred interest in synthesizing and testing this compound in vitro and in vivo.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strained nature, which can lead to rearrangements or side reactions if not carefully managed. However, recent improvements in synthetic methodologies have made it possible to incorporate cyclopropyl groups into complex molecules with greater efficiency. Similarly, the installation of the thiazole ring requires careful selection of starting materials and catalysts to achieve optimal results.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry. These analyses confirm its molecular structure and provide insights into its chemical environment. Further characterization may also include X-ray crystallography if single crystals can be obtained, which would reveal detailed information about its three-dimensional structure.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. The compound 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-amine has been evaluated in several cell-based assays to assess its cytotoxicity and potential therapeutic effects. Preliminary results indicate that it exhibits modest toxicity at higher concentrations but demonstrates promising activity against cancer cell lines at lower doses. These findings have encouraged researchers to explore its potential as an anticancer agent.

In addition to its therapeutic applications, this compound may also find utility in other areas such as agrochemicals or material science. The unique combination of functional groups makes it a versatile building block for designing novel molecules with tailored properties. For example, derivatives of this compound could be developed as herbicides or fungicides due to their ability to disrupt essential biological processes in pests.

The development of new drugs is often a lengthy and expensive process, but advances in technology have streamlined many aspects of drug discovery. High-throughput screening (HTS) allows researchers to test thousands of compounds against various biological targets simultaneously, significantly reducing the time required to identify promising candidates. The compound 3-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-am ine is an excellent candidate for HTS due to its unique structure and predicted biological activity.

Collaborations between academic institutions and pharmaceutical companies are crucial for translating laboratory discoveries into market-ready drugs. Such partnerships facilitate the sharing of resources and expertise, accelerating the drug development process. Several research groups have expressed interest in further investigating this compound through collaborative efforts aimed at optimizing its pharmacological properties.

The future prospects for this compound are bright given its structural features and potential applications. Continued research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile. As computational methods improve and synthetic techniques evolve, more efficient strategies will emerge for producing complex molecules like this one at scale.

In conclusion,3-(4-cyclopropyl -1 , 3 -thiazol -5 - yl ) prop - 2 - en - 1 - am ine (CAS No . 2229643 -03 -0 ) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural attributes , coupled with promising preclinical data , position it as a valuable candidate for further development . As research progresses , we can expect this compound to contribute significantly to advances in medicine and beyond .